Cas no 1805432-68-1 (6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol
• CAS No: 1805432-68-1
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4862288
• Update Time: 2025-11-02

6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol

• Inchi： 1S/C8H8BrF2NO/c1-4-6(3-13)5(8(10)11)2-7(9)12-4/h2,8,13H,3H2,1H3
• InChI Key： FIMHBRXKRBTWID-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CO)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol

Comprehensive Guide to 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol (CAS No. 1805432-68-1)

6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol (CAS No. 1805432-68-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C8H8BrF2NO, offers a balance of reactivity and stability, making it invaluable for drug discovery and material science applications.

The growing demand for fluorinated pyridine derivatives like 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol is driven by their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with current trends in precision medicine. The compound’s lipophilicity and hydrogen-bonding capacity enhance its bioavailability, a critical factor in pharmacokinetic optimization.

In agrochemical applications, 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol contributes to the design of crop protection agents. Its difluoromethyl group mimics metabolic intermediates, enabling the development of enzyme-targeted pesticides with reduced environmental persistence. This aligns with the global push for sustainable agriculture, addressing concerns about pesticide resistance and soil health.

From a synthetic chemistry perspective, the compound’s bromine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig transformations, essential for constructing complex molecular architectures. Its hydroxymethyl functionality further allows derivatization into esters, ethers, or carbamates, expanding its utility in medicinal chemistry.

Market analysts highlight the rising procurement of 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol by contract research organizations (CROs) and API manufacturers. The compound’s CAS No. 1805432-68-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in industrial settings.

Recent advancements in continuous flow chemistry have improved the scalability of pyridine-based intermediates, reducing production costs for compounds like 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol. Innovations in catalysis, such as photoredox methods, further enhance its synthetic accessibility, meeting the demand for custom synthesis services.

For researchers exploring structure-activity relationships (SAR), this compound’s electron-withdrawing and steric effects provide valuable insights into molecular docking studies. Computational tools like DFT calculations and molecular dynamics simulations leverage its structural features to predict ligand-protein interactions, accelerating hit-to-lead optimization.

Environmental considerations are also paramount. The difluoromethyl moiety in 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol exhibits lower bioaccumulation potential compared to traditional halogenated compounds, aligning with green chemistry principles. Waste minimization strategies, such as solvent recovery and atom economy, are increasingly applied in its production.

In summary, 6-Bromo-4-(difluoromethyl)-2-methylpyridine-3-methanol (CAS No. 1805432-68-1) represents a critical tool for modern chemical research. Its multifaceted applications—from drug development to sustainable agrochemicals—underscore its importance in addressing global challenges in healthcare and food security. As innovation in heterocyclic chemistry progresses, this compound will likely remain at the forefront of industrial and academic investigations.